Cas no 176433-51-5 (3-Pyridinecarbonylchloride, 2-chloro-5-formyl-)

• Product Name: 3-Pyridinecarbonylchloride, 2-chloro-5-formyl-
• CAS No: 176433-51-5
• MF: C₇H₃Cl₂NO₂
• MW: 204.010219812393
• CID: 112371
• PubChem ID: 19710689
• Update Time: 2025-04-18

3-Pyridinecarbonylchloride, 2-chloro-5-formyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonylchloride, 2-chloro-5-formyl-
• 2-chloro-5-formylpyridine-3-carbonyl chloride
• 3-Pyridinecarbonyl chloride, 2-chloro-5-formyl- (9CI)
• 176433-51-5
• SCHEMBL8549689
• DTXSID90599392

• Inchi： 1S/C7H3Cl2NO2/c8-6-5(7(9)12)1-4(3-11)2-10-6/h1-3H
• InChI Key： HYGVPOXUCYEPGX-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 202.95419
• Monoisotopic Mass: 202.9540837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.03